5-((4-(4-Fluorophenyl)piperazin-1-yl)(phenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[[4-(4-fluorophenyl)piperazin-1-yl]-phenylmethyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C25H22FN5O2S/c26-18-8-10-19(11-9-18)29-12-14-30(15-13-29)21(17-5-2-1-3-6-17)22-24(32)31-25(34-22)27-23(28-31)20-7-4-16-33-20/h1-11,16,21,32H,12-15H2
• InChI Key: ASKDSAOPQIFBMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(C3=CC=CC=C3)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
• Molecular Formula: C25H22FN5O2S
• Molecular Weight: 475.5 g/mol

Description

5-((4-(4-Fluorophenyl)piperazin-1-yl)(phenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C25H22FN5O2S and its molecular weight is 475.54. The purity is usually 95%.
BenchChem offers high-quality 5-((4-(4-Fluorophenyl)piperazin-1-yl)(phenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-(4-Fluorophenyl)piperazin-1-yl)(phenyl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Research has demonstrated the synthesis of azole derivatives, including triazole compounds, with potential antimicrobial activities. For instance, Başoğlu et al. (2013) described the synthesis of 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole derivatives starting from furan-2-carbohydrazide, exhibiting activity against tested microorganisms (Başoğlu et al., 2013). Similarly, novel 1,2,4-triazole derivatives were synthesized, displaying good to moderate antimicrobial activities (Bektaş et al., 2007).

Synthesis and Pharmacological Evaluation

A study by Kumar et al. (2017) involved the synthesis of novel derivatives with potential antidepressant and antianxiety activities, highlighting the compound's versatile chemical framework for developing pharmacologically active agents (Kumar et al., 2017).

Antipsychotic Potential

Raviña et al. (2000) explored the synthesis of butyrophenones with affinity for dopamine and serotonin receptors, suggesting the compound's potential as an antipsychotic agent due to its selective receptor affinity (Raviña et al., 2000).

Patent Insights

Habernickel (2001) provided a reflection on the pharmaceutical market through patents, indicating the broad interest in developing novel compounds with potential therapeutic applications, including as 5-HT-1D receptor agonists for migraine treatment (Habernickel, 2001).

Antifungal and Herbicidal Activity

Wang et al. (2015) synthesized novel Mannich bases containing furan/thiophene and piperazine, exhibiting significant fungicidal and herbicidal activities, suggesting agricultural applications of these compounds (Wang et al., 2015).